![molecular formula C19H18F3N3OS B461200 2-{[6-benzyl-3-cyano-4-(trifluoromethyl)-2-pyridinyl]sulfanyl}-N-isopropylacetamide CAS No. 723748-31-0](/img/structure/B461200.png)
2-{[6-benzyl-3-cyano-4-(trifluoromethyl)-2-pyridinyl]sulfanyl}-N-isopropylacetamide
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Description
2-{[6-benzyl-3-cyano-4-(trifluoromethyl)-2-pyridinyl]sulfanyl}-N-isopropylacetamide is a useful research compound. Its molecular formula is C19H18F3N3OS and its molecular weight is 393.4g/mol. The purity is usually 95%.
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Scientific Research Applications
Metabolic Variability and Pharmacokinetics
This compound's metabolic behavior and pharmacokinetic properties were explored in depth. The research highlighted significant interindividual variations in the metabolism and pharmacokinetics of structurally related compounds in male Sprague-Dawley rats. These variations were primarily due to genetic polymorphism, particularly involving the CYP2D1 gene, leading to diverse metabolic rates and efficacies among different individuals (Hasegawa, Eiki, & Chiba, 2014).
Pharmacological Activity
Compounds structurally related to 2-{[6-benzyl-3-cyano-4-(trifluoromethyl)-2-pyridinyl]sulfanyl}-N-isopropylacetamide have demonstrated significant pharmacological activities. The studies have explored their potential in inhibiting certain biological functions, suggesting their utility in medical applications. For instance, some derivatives showed prominent gastric antisecretory and antiulcer activities, pointing towards their potential in treating gastric conditions (Yamada, Shimamura, Tsukamoto, Yamaguchi, & Ohki, 1983).
Anticonvulsant Properties
The derivatives of the compound have been explored for their anticonvulsant properties. Particularly, certain substitutions on the compound resulted in effective anticonvulsant agents, with some derivatives showing promising results in animal models. This indicates the potential of these compounds in the development of new treatments for epilepsy or related neurological conditions (Reddy, Hsiang, Latifi, Hill, Woodward, Rothman, Ferrendelli, & Covey, 1996).
Enzyme Induction
Some structurally similar compounds were investigated for their ability to induce specific enzymes, particularly cytochrome P450. This enzyme plays a crucial role in drug metabolism, and understanding its induction by such compounds can provide insights into their potential drug-drug interaction and metabolism (Franklin, 1991).
properties
IUPAC Name |
2-[6-benzyl-3-cyano-4-(trifluoromethyl)pyridin-2-yl]sulfanyl-N-propan-2-ylacetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18F3N3OS/c1-12(2)24-17(26)11-27-18-15(10-23)16(19(20,21)22)9-14(25-18)8-13-6-4-3-5-7-13/h3-7,9,12H,8,11H2,1-2H3,(H,24,26) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VANXOYPFJFUSNN-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NC(=O)CSC1=NC(=CC(=C1C#N)C(F)(F)F)CC2=CC=CC=C2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18F3N3OS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-{[6-benzyl-3-cyano-4-(trifluoromethyl)-2-pyridinyl]sulfanyl}-N-isopropylacetamide |
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